5-(furan-2-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H12N4O4/c22-17(12-9-14(24-20-12)13-7-4-8-23-13)18-10-15-19-16(21-25-15)11-5-2-1-3-6-11/h1-9H,10H2,(H,18,22)
• InChI Key: RAZTVRTWKIWUIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C17H12N4O4
• Molecular Weight: 336.30 g/mol

Description

5-(furan-2-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide, also known as FPhOIC, is a chemical compound that has been synthesized and studied for its potential scientific research applications. This compound is a member of the isoxazole family and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

One area of research focuses on the synthesis and characterization of compounds related to "5-(furan-2-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide". For instance, compounds based on furan and oxadiazole rings have been synthesized and characterized, showing the potential for diverse applications due to their structural features (Koparır, Çetin, & Cansiz, 2005). Another study elaborates on the synthesis of energetic materials from compounds incorporating oxadiazole rings, highlighting their thermal stabilities and detonation performance (Yu et al., 2017).

Antimicrobial Activities

Research into azole derivatives starting from furan-2-carbohydrazide has shown some compounds displaying antimicrobial activities against tested microorganisms. This suggests the therapeutic potential of these compounds in developing new antimicrobial agents (Başoğlu et al., 2013).

Therapeutic Potential

The broader therapeutic potential of compounds containing oxadiazole or furadiazole rings has been a subject of interest, with studies indicating a range of biological activities such as antibacterial, antitumor, and antiviral effects. These findings underscore the importance of these heterocyclic compounds in drug development (Siwach & Verma, 2020).

Antiprotozoal Agents

Compounds synthesized from related structures have shown significant in vitro activities against protozoal infections, demonstrating their potential as antiprotozoal agents. This research contributes to the development of new treatments for diseases caused by protozoan parasites (Ismail et al., 2004).